4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid

• IUPAC Name: [4-fluoro-3-(2-methoxyethoxymethyl)phenyl]boronic acid
• InChI: InChI=1S/C10H14BFO4/c1-15-4-5-16-7-8-6-9(11(13)14)2-3-10(8)12/h2-3,6,13-14H,4-5,7H2,1H3
• InChI Key: KEOGDVXPRLDNPW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)F)COCCOC)(O)O
• Molecular Formula: C10H14BFO4
• Molecular Weight: 228.03 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid include a density of 1.1±0.1 g/cm3, a boiling point of 252.7±13.0 °C at 760 mmHg, and a flash point of 106.7±19.8 °C.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Although not directly about 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid, the synthesis of related compounds like 2-Fluoro-4-bromobiphenyl provides insights into methods that could potentially be applied to similar fluorinated phenylboronic acids. This process involves cross-coupling reactions and diazotization techniques, highlighting the challenges and solutions in synthesizing complex fluorinated compounds (Qiu, Gu, Zhang, & Xu, 2009).

• Fluorinated Phenylboronic Acids in Material Chemistry : The study of poly(3,4-ethylenedioxythiophene) bearing fluoro-containing phenylboronic acid demonstrates the application of such compounds in enzyme-free glucose sensing, which could suggest similar utility for 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid in sensor technologies or biomedical applications (Bao, Hai, Layue, Yang, Yushuang, Goda, & Liu, 2021).

• Fluorinated Phenylboronic Acids in Polymer Science : Research on fluoroalkylated end-capped N-(1,1-dimethyl-3-oxobutyl)acrylamide oligomer, which can recognize hydrophilic amino and N,N-dimethylamino compounds, including 3-aminophenylboronic acid, suggests a potential role for fluorinated phenylboronic acids in creating self-assembled aggregates for organic-inorganic hybrid materials (Sawada, Yoshino, Kurachi, Kawase, Takishita, & Tanedani, 2000).

Mechanism of Action

Target of Action

The primary target of the compound 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This compound also participates in oxidative addition, where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid affects the Suzuki–Miyaura cross-coupling reaction pathway . The downstream effects of this pathway include the formation of carbon–carbon bonds, which are crucial for the synthesis of various organic compounds .

Pharmacokinetics

It’s known that the compound is relatively stable, readily prepared, and generally environmentally benign , which may impact its bioavailability.

Result of Action

The action of 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid results in the formation of new carbon–carbon bonds . This is a fundamental process in organic synthesis, enabling the creation of complex organic molecules from simpler precursors .

Action Environment

The action, efficacy, and stability of 4-Fluoro-3-((2-methoxyethoxy)methyl)phenylboronic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, in which this compound plays a crucial role, is known for its mild and functional group tolerant reaction conditions . Therefore, the presence of other functional groups and the reaction conditions can significantly impact the action of this compound .